Cas no 1520398-57-5 (2-Methyl-4-(trifluoromethyl)pyrimidine-5-carbonitrile)

2-Methyl-4-(trifluoromethyl)pyrimidine-5-carbonitrile is a fluorinated pyrimidine derivative with significant utility in pharmaceutical and agrochemical research. Its trifluoromethyl group enhances lipophilicity and metabolic stability, making it a valuable intermediate in the synthesis of bioactive compounds. The nitrile functionality offers versatile reactivity for further derivatization, enabling the construction of heterocyclic scaffolds. This compound exhibits favorable physicochemical properties, including moderate solubility and stability under standard conditions. Its structural features make it particularly useful in the development of enzyme inhibitors and receptor modulators. The high purity and well-defined synthetic route ensure reproducibility for research applications.

2-Methyl-4-(trifluoromethyl)pyrimidine-5-carbonitrile structure

1520398-57-5 structure

Product Name:2-Methyl-4-(trifluoromethyl)pyrimidine-5-carbonitrile

CAS No:1520398-57-5

MF:C₇H₄F₃N₃

MW:187.121971130371

MDL:MFCD29042816

CID:4777912

Update Time:2026-02-27

2-Methyl-4-(trifluoromethyl)pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-methyl-4-(trifluoromethyl)pyrimidine-5-carbonitrile
- 2-Methyl-4-trifluoromethyl-pyrimidine-5-carbonitrile
- SB33819
- 2-Methyl-4-(trifluoromethyl)pyrimidine-5-carbonitrile
- MDL： MFCD29042816
- Inchi： 1S/C7H4F3N3/c1-4-12-3-5(2-11)6(13-4)7(8,9)10/h3H,1H3
- InChI Key： VQGJPVLTTPMFCC-UHFFFAOYSA-N
- SMILES： FC(C1C(C#N)=CN=C(C)N=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 229
XLogP3: 1.2
Topological Polar Surface Area: 49.6

2-Methyl-4-(trifluoromethyl)pyrimidine-5-carbonitrile Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	70R0443-1g	2-Methyl-4-trifluoromethyl-pyrimidine-5-carbonitrile	1520398-57-5	98%	1g	8463.46CNY	2021-05-08
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